2-(2,5-dimethylphenoxy)-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C22H24N4O4S/c1-14-5-6-15(2)20(11-14)30-13-21(27)25-18-7-9-19(10-8-18)31(28,29)26-22-23-16(3)12-17(4)24-22/h5-12H,13H2,1-4H3,(H,25,27)(H,23,24,26)
• InChI Key: OQASFQBPAPEPAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC(=CC(=N3)C)C
• Molecular Formula: C22H24N4O4S
• Molecular Weight: 440.5 g/mol

Description

This compound is a sulfonamide derivative, which are often used in the development of various pharmaceuticals. Sulfonamides have a wide range of applications, including antibiotics, diuretics, and anticonvulsants.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Chemical Reactions Analysis

Sulfonamides, including this compound, can undergo a variety of chemical reactions. They can act as weak acids and form salts with bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, sulfonamides are usually solid at room temperature and are soluble in organic solvents.

Scientific Research Applications

Biological and Medicinal Applications

The biological effects of related acetamide and formamide derivatives have been extensively reviewed, indicating their commercial importance and varied biological consequences of exposure, highlighting the importance of understanding the biological responses and potential usage of compounds like "2-(2,5-dimethylphenoxy)-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide" in similar contexts (Kennedy, 2001).

Metformin, another example, showcases the therapeutic potential of acetamide derivatives in non-insulin-dependent diabetes mellitus by improving insulin sensitivity, further supporting the investigation into related compounds for therapeutic applications (Dunn & Peters, 1995).

Environmental Applications

Sulfamethoxazole, a compound with a sulfonyl group similar to the one in the query compound, has been the subject of environmental studies focusing on its persistence as a pollutant and methods for its removal from water, suggesting potential environmental applications for the study and management of related compounds (Prasannamedha & Senthil Kumar, 2020).

Pharmacological Research

In pharmacological research, the review of sulfonamide compounds, including their therapeutic uses and patent literature, highlights the significance of such moieties in developing drugs for various diseases, indicating the potential research interest in compounds with similar functional groups (Gulcin & Taslimi, 2018).

Mechanism of Action

The mechanism of action of sulfonamides is typically through the inhibition of bacterial synthesis of folic acid, which is crucial for the synthesis of nucleic acids and the metabolism of amino acids.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on its specific properties. Generally, sulfonamides can cause allergic reactions in some individuals.

Future Directions

The future directions for research into this compound would likely depend on its specific properties and potential applications. Given the wide range of uses for sulfonamides, it could be a promising area for further study.